Cas no 13228-41-6 (2-Propyl-1H-indole)

• Product Name: 2-Propyl-1H-indole
• CAS No: 13228-41-6
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 218682
• PubChem ID: 139415
• Update Time: 2025-04-19

2-Propyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-Propyl-1H-indole
• 1H-Indole, 2-propyl-
• 13228-41-6
• SCHEMBL73259
• Propylindol
• DTXSID80157460
• HJENUMMIFDMCEN-UHFFFAOYSA-N
• 2-propylindole

• Inchi： 1S/C11H13N/c1-2-5-10-8-9-6-3-4-7-11(9)12-10/h3-4,6-8,12H,2,5H2,1H3
• InChI Key： HJENUMMIFDMCEN-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C1CCC

Computed Properties

• Exact Mass: 158.09706
• Monoisotopic Mass: 159.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.0293 (rough estimate)
• Boiling Point: 274.74°C (rough estimate)
• Flash Point: 125.7°C
• Refractive Index: 1.5490 (estimate)
• PSA: 12.89